Cas no 1704940-48-6 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid
• CAS No: 1704940-48-6
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 5607160
• PubChem ID: 92176758
• Update Time: 2025-06-07

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-chlorophenyl)propanoic acid
• 1704940-48-6
• EN300-816874
• (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid

• Inchi： 1S/C17H16ClNO4/c18-14-9-5-4-8-13(14)15(10-16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m0/s1
• InChI Key： HJNVDNSNHGNSSS-HNNXBMFYSA-N
• SMILES： ClC1C=CC=CC=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.0767857g/mol
• Monoisotopic Mass: 333.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic Acid (CAS No. 1704940-48-6)

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid, identified by its CAS number 1704940-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid features a chiral center at the 3-position of the propanoic acid moiety, which is a critical feature for its biological activity. The presence of the benzyloxy carbonyl group and the 2-chlorophenyl substituent further enhances its pharmacological properties. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel compounds with specific biological targets. (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid has been studied for its potential role in modulating various biological pathways. Its unique structural features suggest that it may interact with specific enzymes and receptors, leading to therapeutic effects. For instance, research has indicated that this compound may have inhibitory effects on certain kinases, which are often implicated in cancer and inflammatory diseases.

The benzyloxy carbonyl group in the molecule is particularly noteworthy, as it serves as a protecting group for amino acids during peptide synthesis. This property makes (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid a valuable tool in the field of proteomics and peptidomimetics. Additionally, the 2-chlorophenyl substituent can influence the electronic properties of the molecule, affecting its binding affinity and selectivity towards biological targets.

Recent studies have explored the synthetic pathways for producing (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid with high enantiomeric purity. The synthesis typically involves chiral resolution techniques or asymmetric catalysis to ensure the correct stereochemistry at the chiral center. These methods are crucial for obtaining a compound that can effectively interact with biological systems without unintended side effects.

The pharmacological profile of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid has been investigated through both in vitro and in vivo studies. In vitro assays have shown that this compound can inhibit the activity of several kinases, including those involved in cell proliferation and survival. In vivo studies have further demonstrated its potential in reducing inflammation and preventing tissue damage in animal models.

The compound's mechanism of action is believed to involve interactions with specific proteins and enzymes that regulate cellular processes. For example, it may interfere with signaling pathways that are aberrantly activated in diseases such as cancer or autoimmune disorders. By targeting these pathways, (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid holds promise as a lead compound for developing new therapies.

The chemical stability of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid is another important consideration in its application. The benzyloxy carbonyl group provides protection against hydrolysis, ensuring that the compound remains stable under various storage conditions. This stability is crucial for maintaining its efficacy during clinical trials and eventual commercialization.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chlorophenyl)propanoic acid (CAS No. 1704940-48-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with its observed biological activities, makes it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.